Cas no 63084-98-0 (bis(4-aminophenol), sulfuric acid)

• Product Name: bis(4-aminophenol), sulfuric acid
• CAS No: 63084-98-0
• MF: ₂（C₆H₇NO)^.H₂SO₄
• MW: 316.3302
• MDL: MFCD30729948
• CID: 57981
• PubChem ID: 45158326
• Update Time: 2025-09-17

bis(4-aminophenol), sulfuric acid Chemical and Physical Properties

Names and Identifiers

• 4-Aminophenyl hydrogen sulfate
• p-Aminophenol sulfate
• 4-Aminophenol sulfate(2:1)
• 4-Aminophenol sulfate
• 4-amino-pheno sulfate
• 4-Aminophenol hemisulfate salt
• 4-amino-phenol,sulfate
• 4-AMINOPHENOL-ORTHO-SULPHATE
• 4-amino-phenosulfate(2:1)(salt)
• Bis[(4-hydroxyphenyl)ammonium] sulphate
• Phenol,4-amino-,sulfate(2:1)(salt)
• SULFURIC ACID MONO-(4-AMINO-PHENYL) ESTER
• bis(4-aminophenol), sulfuric acid

• MDL： MFCD30729948
• Inchi： InChI=1S/2C6H7NO.H2O4S/c2*7-5-1-3-6(8)4-2-5;1-5(2,3)4/h2*1-4,8H,7H2;(H2,1,2,3,4)
• InChI Key： NSVXDQGLBWXGQK-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)O)N.C1=C(C=CC(=C1)O)N.OS(=O)(=O)O

Computed Properties

• Exact Mass: 189.01000
• Monoisotopic Mass: 109.052764
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Surface Charge: 0
• Topological Polar Surface Area: 125

Experimental Properties

• Color/Form: White or light purple powder.
• Melting Point: 189.6-190.2 deg C
• Boiling Point: 282°C at 760 mmHg
• Flash Point: 124.3 ºC
• PSA: 98.00000
• LogP: 2.11240
• Solubility: Soluble in water.

bis(4-aminophenol), sulfuric acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：2811
• Safety Instruction： S26-S36/37/39
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD29278)
• Risk Phrases：R23/24/25-R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines